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For researchers and scientists, the proper disposal of laboratory equipment and materials is a
critical component of maintaining a safe and compliant working environment. This guide
provides detailed information regarding the disposal of the Zebra ZM600, a thermal printer, and
offers a general framework for chemical disposal in the absence of a specific chemical entity
identified as "ZM600" in public chemical databases.

Initial searches for a chemical compound designated "ZM600" did not yield a corresponding
Safety Data Sheet (SDS) or chemical properties. Instead, the identifier "ZM600" consistently
refers to a model of thermal printer manufactured by Zebra Technologies. Therefore, the
following disposal procedures are for the electronic device.

Proper Disposal Procedures for the Zebra ZM600
Printer

The Zebra ZM600 printer is an electronic device that requires specific disposal procedures to
ensure environmental safety and compliance with local regulations. The majority of the printer's
components are recyclable.[1][2] Key considerations for its disposal include:
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» Electronic Waste (E-Waste) Recycling: Do not dispose of the ZM600 printer or its
components in unsorted municipal waste.[2][3] These items should be recycled according to
local standards for electronic waste. Zebra Technologies offers product recycling programs in
certain geographic areas. To determine if a program is available in your area, please refer to
Zebra's environment webpage.[4]

» Battery Disposal: The main logic board of the ZM600 printer contains a lithium-ion (Li-lon)
battery.[1][3][4] This battery must be disposed of in accordance with local regulations for
batteries, which often require separate collection and recycling to prevent environmental
contamination.[2][3][4] There is a risk of explosion if the battery is disposed of in a fire.[4]

o Component Materials: The ZM600 printer is designed with features to enhance recycling,
such as the use of common fasteners and minimal adhesives.[4] Plastic parts weighing more
than 25g are marked according to ISO 11469 standards to facilitate recycling.[4] The product
may contain trace amounts of substances like Hexavalent Chromium in metal components
and Lead in the printed circuit boards (PCBAS), necessitating proper handling through
designated electronics recycling channels.[4]

o Packaging Materials: The packaging for the ZM600 does not contain banned materials listed
in the EU packaging directive.[4] If a Compact Disc (CD) is included, it is made from
recyclable polycarbonate.[4]
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Component

Material Composition

Disposal Guidance

Main Printer Unit

Die-cast aluminum frame,
metal base, various electronic

components

Recycle as electronic waste
through certified recyclers or
available Zebra recycling
programs. Do not dispose of in

municipal waste.[2][3]

Main Logic Board

Printed Circuit Board Assembly
(PCBA)

Contains a lithium-ion battery
that must be disposed of
according to local regulations.
[1][3][4] May contain lead.[4]

Metal Components

Fasteners, brackets, structural

parts

May contain trace amounts of
Hexavalent Chromium.[4]

Recycle with the main unit.

Plastic Parts

>25g parts marked per ISO
11469

Recyclable plastics.[4]

Packaging

Cardboard, plastics

Recyclable materials.[4]

Compact Disc (CD)

Polycarbonate

Recyclable.[4]

General Protocol for Unidentified Chemical Disposal

In instances where a chemical substance is not readily identifiable or its disposal protocol is

unknown, a systematic approach is crucial to ensure safety. The following workflow provides a

general methodology for handling such situations.

© 2026 BenchChem. All rights reserved. 3/6

Tech Support


https://www.uniware.nl/public/downloads/ZM400guide.pdf
https://www.scribd.com/document/341116238/ZM400-ZM600-Service-Manual-14207L-004
https://mpi.com.es/wp-content/uploads/2018/01/USER-MANUAL-ZEBRA-ZM400-ZM600-EN_2.pdf
https://www.scribd.com/document/341116238/ZM400-ZM600-Service-Manual-14207L-004
https://www.zebra.com/content/dam/zebra_dam/en/policies/environment/zm400-zm600-policy-environment-pri-en-us.pdf
https://www.zebra.com/content/dam/zebra_dam/en/policies/environment/zm400-zm600-policy-environment-pri-en-us.pdf
https://www.zebra.com/content/dam/zebra_dam/en/policies/environment/zm400-zm600-policy-environment-pri-en-us.pdf
https://www.zebra.com/content/dam/zebra_dam/en/policies/environment/zm400-zm600-policy-environment-pri-en-us.pdf
https://www.zebra.com/content/dam/zebra_dam/en/policies/environment/zm400-zm600-policy-environment-pri-en-us.pdf
https://www.zebra.com/content/dam/zebra_dam/en/policies/environment/zm400-zm600-policy-environment-pri-en-us.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580100?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Phase 1: Identification & Information Gathering

Identify the Substance

se CAS #, Lot #, or Name
Locate Safety Data Sheet (SDS)
If SDB is unavailable or unclear

Consult Lab Supervisor / EHS Officer

Phase 2: Waste Chali ;cterization & Segregation

Determine Hazard Class
(e.g., Flammable, Corrosive, Toxic)

Segregate into Compatible
Waste Streams

Check for Special Handling
Requirements (e.g., Neutralization)

Phase 3: Contairi;nent & Labeling

Select Appropriate Waste Container

\

Label Container with Contents,
Hazards, and Accumulation Start Date

Phase 4: Disposal‘ ;‘3{ Documentation

Arrange for Pickup by Certified
Hazardous Waste Contractor

Complete Waste Manifest / Log

Click to download full resolution via product page

General workflow for the safe disposal of laboratory chemicals.
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This generalized protocol underscores the importance of positive identification, consultation of
safety resources, and adherence to institutional and regulatory guidelines for waste disposal. If
a substance in your laboratory is labeled "ZM600" and is not a printer, it is imperative to treat it
as an unknown chemical and consult your institution's Environmental Health and Safety (EHS)
department for guidance on proper identification and disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15580100/docs?utm_src=pdf-body#navigating-the-disposal-of-zm600-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15580100?utm_src=pdf-custom-synthesis#bc-rfq
https://mpi.com.es/wp-content/uploads/2018/01/USER-MANUAL-ZEBRA-ZM400-ZM600-EN_2.pdf
https://www.uniware.nl/public/downloads/ZM400guide.pdf
https://www.scribd.com/document/341116238/ZM400-ZM600-Service-Manual-14207L-004
https://www.zebra.com/content/dam/zebra_dam/en/policies/environment/zm400-zm600-policy-environment-pri-en-us.pdf
https://www.benchchem.com/product/b15580100/docs#navigating-the-disposal-of-zm600-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15580100/docs#navigating-the-disposal-of-zm600-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15580100/docs#navigating-the-disposal-of-zm600-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15580100/docs#navigating-the-disposal-of-zm600-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15580100?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580100?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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